Cas no 92841-20-8 (4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid)
92841-20-8 structure
Product Name:4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
CAS No:92841-20-8
MF:C11H20O3
MW:200.274703979492
CID:735814
Update Time:2023-08-03
4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanebutanoic acid, 3-hydroxy-3-methyl-
- 4-(3-hydroxy-3-methylcyclohexyl)butanoic acid
- 4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid
-
- Inchi: 1S/C11H20O3/c1-11(14)7-3-5-9(8-11)4-2-6-10(12)13/h9,14H,2-8H2,1H3,(H,12,13)
- InChI Key: MKXOXGLTGMYYCT-UHFFFAOYSA-N
- SMILES: OC1(C)CCCC(CCCC(=O)O)C1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 203
- Topological Polar Surface Area: 57.5
4-(3-Hydroxy-3-methylcyclohexyl)butanoic acid Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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